3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine

• IUPAC Name: 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine
• InChI: InChI=1S/C18H18N6O/c1-2-13-10-20-22-15(13)9-12(1)16-11-19-18-4-3-17(23-24(16)18)21-14-5-7-25-8-6-14/h1-4,9-11,14H,5-8H2,(H,20,22)(H,21,23)
• InChI Key: AXOCFNVMBYJDJY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC2=NN3C(=NC=C3C4=CC5=C(C=C4)C=NN5)C=C2
• Molecular Formula: C18H18N6O
• Molecular Weight: 334.4 g/mol

Description

3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine (IPA) is an indazole-based heterocyclic compound that has been extensively studied in recent years due to its potential applications in the fields of biochemistry and pharmacology. IPA is a novel small molecule that has been used in a variety of laboratory experiments and has been found to possess a wide range of biological activities.

Scientific Research Applications

3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine has been widely studied in the field of biochemistry and pharmacology due to its potential applications in laboratory experiments. 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine has been found to possess antioxidant, anti-inflammatory, and anti-cancer activities, as well as being able to modulate the activity of enzymes involved in metabolic pathways. Additionally, 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine has been used to study the effects of various drugs on biological systems and has been found to be an effective inhibitor of certain enzymes involved in drug metabolism.

Mechanism of Action

The exact mechanism of action of 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine is not yet fully understood. However, it is believed that 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine acts by modulating the activity of enzymes involved in metabolic pathways, such as cytochrome P450 enzymes and other enzymes involved in drug metabolism. Additionally, 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine has been found to interact with proteins involved in cell signaling pathways, which could also contribute to its biological activity.
Biochemical and Physiological Effects
3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine has been found to have a wide range of biochemical and physiological effects. 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine has been found to possess antioxidant, anti-inflammatory, and anti-cancer activities. Additionally, 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine has been found to modulate the activity of enzymes involved in metabolic pathways, such as cytochrome P450 enzymes and other enzymes involved in drug metabolism. Additionally, 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine has been found to interact with proteins involved in cell signaling pathways, which could also contribute to its biological activity.

Advantages and Limitations for Lab Experiments

The use of 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine in laboratory experiments offers several advantages. 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine is a small molecule, which makes it easier to handle and store in the laboratory. Additionally, 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine is relatively inexpensive and can be synthesized in a relatively short amount of time. However, 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine does have some limitations. 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine is not very stable and is sensitive to light and heat, which can reduce its efficacy in laboratory experiments. Additionally, 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine is not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine in laboratory experiments. One potential direction is to further explore the mechanism of action of 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine and its potential applications in drug development. Additionally, 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine could be used to study the effects of various drugs on biological systems and could be used as an inhibitor of certain enzymes involved in drug metabolism. Additionally, 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine could be used to study the effects of various drugs on cell signaling pathways and could be used to study the effects of various drugs on the immune system. Finally, 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine could be used to study the effects of various drugs on the development of diseases such as cancer and could be used to develop new treatments for these diseases.

Synthesis Methods

3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine is synthesized through a multistep process that involves the reaction of 1H-indazole, oxalic acid, and pyridine. The first step involves the formation of the 1H-indazole-6-yl-oxalyl-pyridazin-6-amine intermediate, which is formed by combining 1H-indazole and oxalic acid in the presence of a base. The second step involves the reaction of the intermediate with pyridine to form the desired 3-(1H-indazol-6-yl)-N-(oxan-4-yl)imidazo[1,2-b]pyridazin-6-amine product.